![molecular formula C22H18O5 B4855321 4-benzoylphenyl 3,4-dimethoxybenzoate](/img/structure/B4855321.png)
4-benzoylphenyl 3,4-dimethoxybenzoate
Overview
Description
4-benzoylphenyl 3,4-dimethoxybenzoate, also known as benzocaine, is a local anesthetic commonly used in medical and dental procedures. It is a white, crystalline powder that is soluble in water and alcohol. Benzocaine is a widely used anesthetic due to its fast-acting and long-lasting effects.
Mechanism of Action
Benzocaine works by blocking the transmission of nerve impulses from the affected area to the brain. It does this by inhibiting the function of voltage-gated sodium channels, which are responsible for the initiation and propagation of action potentials in neurons. By blocking these channels, 4-benzoylphenyl 3,4-dimethoxybenzoate prevents the generation and propagation of nerve impulses, leading to numbness and reduced pain perception.
Biochemical and Physiological Effects:
Benzocaine has been shown to have minimal systemic toxicity and is generally well-tolerated by patients. However, it can cause local irritation, allergic reactions, and methemoglobinemia (a condition where the blood is unable to transport oxygen effectively). Benzocaine can also interfere with the accuracy of certain laboratory tests, such as those used to measure blood glucose levels.
Advantages and Limitations for Lab Experiments
Benzocaine is a widely used local anesthetic due to its fast-acting and long-lasting effects. It is also relatively safe and has minimal systemic toxicity. However, 4-benzoylphenyl 3,4-dimethoxybenzoate can interfere with the accuracy of certain laboratory tests, which can be a limitation in some experiments.
Future Directions
There are several future directions for the use of 4-benzoylphenyl 3,4-dimethoxybenzoate in scientific research. One area of interest is the development of new formulations and delivery methods that can improve the efficacy and safety of 4-benzoylphenyl 3,4-dimethoxybenzoate. Another area of research is the investigation of the effects of 4-benzoylphenyl 3,4-dimethoxybenzoate on different types of neurons and its potential use in treating neurological disorders. Additionally, 4-benzoylphenyl 3,4-dimethoxybenzoate can be used as a tool to study the permeability and absorption of drugs across biological membranes, which can be useful in drug development and delivery.
Scientific Research Applications
Benzocaine is commonly used in scientific research as a local anesthetic to numb tissues and reduce pain during animal experiments. It is also used as a model drug to study the permeability and absorption of drugs across biological membranes. Benzocaine has been used in various studies to investigate the effects of anesthetics on the nervous system, pain perception, and drug metabolism.
properties
IUPAC Name |
(4-benzoylphenyl) 3,4-dimethoxybenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18O5/c1-25-19-13-10-17(14-20(19)26-2)22(24)27-18-11-8-16(9-12-18)21(23)15-6-4-3-5-7-15/h3-14H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOEQDQVMJOZPKP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)C3=CC=CC=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Benzoylphenyl) 3,4-dimethoxybenzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.